6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde

• IUPAC Name: 6-(4-methylphenyl)sulfanylpyridine-3-carbaldehyde
• InChI: InChI=1S/C13H11NOS/c1-10-2-5-12(6-3-10)16-13-7-4-11(9-15)8-14-13/h2-9H,1H3
• InChI Key: MOXXJTNUXDALFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=NC=C(C=C2)C=O
• Molecular Formula: C13H11NOS
• Molecular Weight: 229.30 g/mol

Description

“6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde” is a chemical compound with the molecular formula C13H11NOS. It is also known by other synonyms such as “6-[(4-Methylphenyl)thio]-3-pyridinecarboxaldehyde” and "6-[(4-methylphenyl)sulfanyl]pyridine-3-carbaldehyde".

Molecular Structure Analysis

The molecular structure of “6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde” consists of a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom) attached to a sulfanyl group (S) and a methylphenyl group (C6H5-CH3). The aldehyde group (-CHO) is attached to the third carbon of the pyridine ring.

Physical And Chemical Properties Analysis

The molecular weight of “6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde” is 229.3. Other physical and chemical properties such as melting point, boiling point, and solubility are not specified in the available literature.

Scientific Research Applications

Structural Characterization in Dihydropyrimidine Derivatives

A study focused on the structural characterization of dihydropyrimidine derivatives, which are related to 6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde. These compounds have been analyzed for their potential as dihydrofolate reductase inhibitors, which is significant in the context of medicinal chemistry and drug design (Al-Wahaibi et al., 2021).

Insecticidal Activity and Mode of Action

Another relevant area of research is the development of new insecticides. Studies have been conducted on compounds like sulfoxaflor, which contain structures similar to 6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde. These researches highlight their efficacy against a range of sap-feeding insects and their distinct mode of action compared to other insecticides (Sparks et al., 2013).

Metabolic Studies in Biological Systems

In the field of biochemistry, compounds structurally related to 6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde have been studied for their metabolic effects. For instance, the metabolism of methylene-C14-dioxyphenyl compounds has been explored, providing insights into their enzymatic hydroxylation and impact on drug and insecticide action (Casida et al., 1966).

Antiprotozoal Activity

There is also research on the antiprotozoal activity of aza-analogues of furamidine, which are structurally similar to 6-[(4-Methylphenyl)sulfanyl]nicotinaldehyde. These compounds have been evaluated for their effectiveness against diseases like trypanosomiasis and malaria, showing promising results in both in vitro and in vivo models (Ismail et al., 2003).

Analytical Measurement in Biological Specimens

In the analytical chemistry field, studies have focused on the measurement of hydrogen sulfide pools in biological specimens. Techniques developed for this purpose are essential for understanding the role of hydrogen sulfide in various physiological and pharmacological processes (Shen et al., 2012).